Cas no 2171989-85-6 (5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171989-85-6
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6258509
• PubChem ID: 165590799
• Update Time: 2025-10-25

5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol
• [5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593438
• 2171989-85-6

• Inchi： 1S/C11H19N3O2/c1-8(7-16-2)5-14-11(9-3-4-9)10(6-15)12-13-14/h8-9,15H,3-7H2,1-2H3
• InChI Key： BMLVRHPOGZKNFV-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(CO)N=N1)C1CC1

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171989-85-6)

5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol, identified by its CAS number 2171989-85-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclopropyl group and a 3-methoxy-2-methylpropyl substituent in its molecular framework contributes to its unique chemical properties and potential therapeutic applications.

The triazole moiety in this compound is particularly noteworthy, as triazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The structural features of 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol suggest that it may exhibit similar bioactivities, making it a promising candidate for further investigation in drug discovery. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets, providing insights into its potential mechanisms of action.

One of the most compelling aspects of this compound is its structural complexity, which arises from the combination of the cyclopropyl ring and the methoxy-substituted isobutyl group. These structural elements not only contribute to the compound's stability but also influence its solubility and metabolic pathways. The 5-cyclopropyl part of the molecule introduces rigidity, which can enhance binding affinity to specific protein targets, while the 3-methoxy-2-methylpropyl substituent may modulate pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In recent years, there has been a growing interest in developing novel scaffolds for therapeutic agents due to the increasing problem of drug resistance. The 1H-1,2,3-triazol-4-ylmethanol core structure offers a versatile platform for medicinal chemists to design molecules with improved efficacy and reduced side effects. Studies have shown that modifications in the triazole ring can significantly alter biological activity, making it essential to explore different derivatives systematically.

The synthesis of 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure forms of the compound if stereochemical selectivity is crucial for its biological activity.

Evaluation of the pharmacological properties of this compound has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol may inhibit certain kinases or modulate signaling pathways involved in inflammation or cancer progression. These findings are supported by computational studies that predict favorable binding affinities between the compound and target proteins.

Animal models have provided additional insights into the potential therapeutic applications of this compound. Preclinical trials have demonstrated promising results in terms of efficacy and safety profiles. However, further studies are needed to fully understand its pharmacokinetic behavior and long-term effects. The cyclopropyl group may influence metabolic stability, while the 3-methoxy moiety could affect liver enzyme activity and drug-drug interactions.

The development of novel pharmaceutical agents often involves collaboration between synthetic chemists, biochemists, pharmacologists, and clinicians. The case of 5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol exemplifies this interdisciplinary approach. By integrating knowledge from different scientific domains, researchers can optimize molecular structures for enhanced therapeutic outcomes.

Future research directions may include exploring derivatives of this compound with improved pharmacological profiles or investigating new synthetic routes for scalable production. Advances in green chemistry principles could also play a role in optimizing synthetic methodologies while minimizing environmental impact. The integration of artificial intelligence (AI) tools for drug discovery could accelerate the identification of novel analogs with desired properties.

In conclusion,5-cyclopropyl-1-(3-methoxy--methyl propy l)- 1 H - 1 , 2 , 3 - tri az ol - 4 - ylm ethanol ( C A S N o . 2171989 - 85 - 6 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in medicinal biology and drug development pipelines.